2-(6-Ethyl-4-methyl-quinazolin-2-ylamino)-7,8-dihydro-6H-quinazolin-5-one

Specification

• Molecular Formula: C19H19N5O
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7,8-dihydro-6H-quinazolin-5-one
• Standard InChI: InChI=1S/C19H19N5O/c1-3-12-7-8-16-13(9-12)11(2)21-19(23-16)24-18-20-10-14-15(22-18)5-4-6-17(14)25/h7-10H,3-6H2,1-2H3,(H,20,21,22,23,24)
• Standard InChI Key: TYKGDFHXJNSOER-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(N=C(N=C2C=C1)NC3=NC=C4C(=N3)CCCC4=O)C

Introduction

The compound 2-(6-Ethyl-4-methyl-quinazolin-2-ylamino)-7,8-dihydro-6H-quinazolin-5-one belongs to the quinazoline and quinazolinone family, which are heterocyclic compounds widely recognized for their diverse biological and pharmacological properties. Quinazolines and quinazolinones have been extensively studied due to their applications in medicinal chemistry, particularly as scaffolds for drug development targeting antibacterial, anticancer, anti-inflammatory, and other therapeutic areas.

This article explores the chemical characteristics, synthetic pathways, and potential biological activities of this compound.

Table 1: Key Structural Features

Feature	Description
Molecular Formula	C17H18N4O
Molecular Weight	~294.35 g/mol
Functional Groups	Amine (-NH), Ketone (C=O), Alkyl (-CH3, -C2H5)
Core Structure	Quinazoline fused with dihydroquinazolinone

Synthetic Pathways

The synthesis of quinazoline derivatives typically involves multistep reactions starting from anthranilic acid or related intermediates. For this compound:

• Formation of the Quinazoline Core: Substituted anthranilic acid reacts with formamide or similar reagents to form the quinazoline skeleton.

• Substitution Reactions: Alkylation introduces ethyl and methyl groups at the 6th and 4th positions.

• Coupling with Dihydroquinazolinone: The final step involves amination to link the dihydroquinazolinone moiety.

These steps require precise control over reaction conditions to ensure high yield and purity.

Table 2: Biological Activities of Related Quinazoline Derivatives

Activity	Mechanism	Example Compounds
Anticancer	EGFR inhibition	Erlotinib, Gefitinib
Antibacterial	DNA gyrase inhibition	Fluoroquinolone-like
Anti-inflammatory	TNF-alpha inhibition	Benzimidazoquinazolines

Spectroscopic Characterization

To confirm its structure, advanced spectroscopic techniques are used:

• NMR Spectroscopy:

  • Identifies chemical shifts corresponding to alkyl groups and aromatic protons.

• Mass Spectrometry (MS):

  • Confirms molecular weight (m/z ~294).

• Infrared (IR) Spectroscopy:

  • Detects functional groups such as amines (NH stretch ~3300 cm⁻¹) and ketones (C=O stretch ~1700 cm⁻¹).

Disclaimer

This article is based on available data about quinazoline derivatives but does not include specific experimental results for this compound due to limited direct studies in current literature. Further experimental validation is recommended for comprehensive insights.